![molecular formula C20H20N2O3 B4778949 N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide](/img/structure/B4778949.png)
N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide
Overview
Description
N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide, also known as LY-404187, is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). This compound has been extensively studied for its potential use in treating various neurological disorders, including anxiety, depression, and pain.
Mechanism of Action
N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide works by selectively blocking the activity of mGluR1, which is involved in regulating synaptic transmission in the brain. By blocking mGluR1, this compound can reduce the activity of excitatory neurotransmitters, such as glutamate, and may help to restore the balance of neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its effects on anxiety and pain, this compound has been shown to have potential therapeutic applications in treating depression, schizophrenia, and addiction. Additionally, this compound has been shown to have neuroprotective effects and may help to prevent neuronal damage in conditions such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has several advantages for use in lab experiments. It is a highly selective antagonist of mGluR1, which allows for precise targeting of this receptor. Additionally, this compound has a long half-life, which allows for sustained effects in animal models. However, one limitation of this compound is that it has poor solubility in water, which can make it difficult to administer in some experiments.
Future Directions
There are several potential future directions for research on N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide. One area of interest is the potential use of this compound in treating addiction. Studies have shown that mGluR1 may play a role in drug addiction, and this compound may be useful in reducing drug-seeking behavior. Additionally, further research is needed to explore the potential therapeutic applications of this compound in treating depression and schizophrenia. Finally, there is a need for more studies on the safety and efficacy of this compound in human subjects.
Scientific Research Applications
N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has been used extensively in scientific research to study the role of mGluR1 in various neurological disorders. Studies have shown that this compound can reduce anxiety-like behavior in animal models and may have potential therapeutic applications in treating anxiety disorders. Additionally, this compound has been shown to have analgesic effects in animal models, suggesting that it may be useful in treating chronic pain.
properties
IUPAC Name |
N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-13(16-10-7-11-17(12-16)24-3)21-20(23)18-14(2)25-22-19(18)15-8-5-4-6-9-15/h4-13H,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLGJJDQVBNZIDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC(C)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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